Cas no 114142-13-1 (Pentanal, 4-(phenylmethoxy)-)

• Product Name: Pentanal, 4-(phenylmethoxy)-
• CAS No: 114142-13-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1201650
• PubChem ID: 13411951
• Update Time: 2025-04-20

Pentanal, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4-(phenylmethoxy)-
• 4-phenylmethoxypentanal
• 114142-13-1
• SCHEMBL18595449
• DTXSID80539964
• 4-(Benzyloxy)pentanal

• Inchi： 1S/C12H16O2/c1-11(6-5-9-13)14-10-12-7-3-2-4-8-12/h2-4,7-9,11H,5-6,10H2,1H3
• InChI Key： NZQZEYKPLUFQLF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)CCC=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3